ethyl 3-(2-methylbenzyl)-1-[3-(3-pyridinyl)propanoyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2-methylphenyl)methyl]-1-(3-pyridin-3-ylpropanoyl)piperidine-3-carboxylate
• InChI: InChI=1S/C24H30N2O3/c1-3-29-23(28)24(16-21-10-5-4-8-19(21)2)13-7-15-26(18-24)22(27)12-11-20-9-6-14-25-17-20/h4-6,8-10,14,17H,3,7,11-13,15-16,18H2,1-2H3
• InChI Key: GDDRJVVALYVTCU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)CCC2=CN=CC=C2)CC3=CC=CC=C3C
• Molecular Formula: C24H30N2O3
• Molecular Weight: 394.5 g/mol

Description

Ethyl 3-(2-methylbenzyl)-1-[3-(3-pyridinyl)propanoyl]-3-piperidinecarboxylate is a chemical compound that has gained significant attention in scientific research. This compound is widely used in medicinal chemistry for the development of new drugs due to its unique properties.

Mechanism of Action

The mechanism of action of Ethyl 3-(2-methylbenzyl)-1-[3-(3-pyridinyl)propanoyl]-3-piperidinecarboxylate is not fully understood. However, it is believed to act as an antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. The compound also has an affinity for the dopamine D2 receptor and the sigma-1 receptor, which are involved in the regulation of mood and cognition.
Biochemical and Physiological Effects:
Ethyl 3-(2-methylbenzyl)-1-[3-(3-pyridinyl)propanoyl]-3-piperidinecarboxylate has been shown to have various biochemical and physiological effects. It has been reported to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. The compound also has anxiolytic and antidepressant effects in animal models of anxiety and depression. However, the compound has also been reported to induce motor impairments and cognitive deficits at high doses.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 3-(2-methylbenzyl)-1-[3-(3-pyridinyl)propanoyl]-3-piperidinecarboxylate in lab experiments are its unique properties and its wide range of scientific research applications. The compound is relatively easy to synthesize, and its potency and selectivity can be optimized through structural modifications. However, the limitations of using the compound in lab experiments are its potential toxicity and side effects, which can affect the validity of the results.

Future Directions

The future directions of research on Ethyl 3-(2-methylbenzyl)-1-[3-(3-pyridinyl)propanoyl]-3-piperidinecarboxylate are focused on the development of new drugs for the treatment of neurological disorders. The compound has shown promising results in preclinical studies, and further research is needed to evaluate its efficacy and safety in clinical trials. The future directions also include the optimization of the synthesis method and the structural modifications of the compound to improve its potency and selectivity.

Scientific Research Applications

Ethyl 3-(2-methylbenzyl)-1-[3-(3-pyridinyl)propanoyl]-3-piperidinecarboxylate has a wide range of scientific research applications. It is used in medicinal chemistry for the development of new drugs, especially for the treatment of neurological disorders. The compound has shown promising results in preclinical studies for the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia. It is also used as a reference compound in various pharmacological studies to evaluate the efficacy of new drugs.